Cas no 2167576-49-8 (3-(2-methoxyphenyl)oxiran-2-ylmethanol)

3-(2-Methoxyphenyl)oxiran-2-ylmethanol is a chiral epoxide derivative featuring a methoxyphenyl substituent and a hydroxymethyl functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of both the epoxide and alcohol moieties allows for selective ring-opening reactions, enabling the synthesis of complex structures with high stereochemical control. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for multi-step synthetic routes. The compound’s structural features also lend themselves to applications in asymmetric catalysis and chiral ligand design.
3-(2-methoxyphenyl)oxiran-2-ylmethanol structure
2167576-49-8 structure
Product Name:3-(2-methoxyphenyl)oxiran-2-ylmethanol
CAS No:2167576-49-8
MF:C10H12O3
MW:180.200483322144
CID:5993011
PubChem ID:20031124
Update Time:2025-05-21

3-(2-methoxyphenyl)oxiran-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxyphenyl)oxiran-2-ylmethanol
    • SCHEMBL9857457
    • 2167576-49-8
    • [3-(2-methoxyphenyl)oxiran-2-yl]methanol
    • EN300-1615881
    • Inchi: 1S/C10H12O3/c1-12-8-5-3-2-4-7(8)10-9(6-11)13-10/h2-5,9-11H,6H2,1H3
    • InChI Key: HBXLTJHPFRQOKU-UHFFFAOYSA-N
    • SMILES: O1C(CO)C1C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42Ų

3-(2-methoxyphenyl)oxiran-2-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1615881-0.05g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
0.05g
$612.0 2023-06-04
Enamine
EN300-1615881-0.1g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
0.1g
$640.0 2023-06-04
Enamine
EN300-1615881-0.25g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
0.25g
$670.0 2023-06-04
Enamine
EN300-1615881-0.5g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
0.5g
$699.0 2023-06-04
Enamine
EN300-1615881-1.0g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
1g
$728.0 2023-06-04
Enamine
EN300-1615881-2.5g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
2.5g
$1428.0 2023-06-04
Enamine
EN300-1615881-5.0g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
5g
$2110.0 2023-06-04
Enamine
EN300-1615881-10.0g
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
10g
$3131.0 2023-06-04
Enamine
EN300-1615881-50mg
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
50mg
$612.0 2023-09-23
Enamine
EN300-1615881-100mg
[3-(2-methoxyphenyl)oxiran-2-yl]methanol
2167576-49-8
100mg
$640.0 2023-09-23

Additional information on 3-(2-methoxyphenyl)oxiran-2-ylmethanol

Recent Advances in the Study of 3-(2-Methoxyphenyl)oxiran-2-ylmethanol (CAS: 2167576-49-8) in Chemical Biology and Pharmaceutical Research

3-(2-Methoxyphenyl)oxiran-2-ylmethanol (CAS: 2167576-49-8) is a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, providing valuable data for researchers in the field. This research brief aims to summarize the latest findings related to this compound, highlighting its relevance and potential in therapeutic applications.

The synthesis of 3-(2-methoxyphenyl)oxiran-2-ylmethanol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods, including asymmetric epoxidation, to achieve enantioselective synthesis. These advancements are critical for the production of high-quality material for further biological testing and potential scale-up for pharmaceutical applications.

In terms of biological activity, 3-(2-methoxyphenyl)oxiran-2-ylmethanol has shown promising results in preliminary screenings. Studies indicate that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been observed to interact with cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties. Further in vitro and in vivo studies are underway to validate these findings and explore its therapeutic potential.

Mechanistic studies have revealed that 3-(2-methoxyphenyl)oxiran-2-ylmethanol may act as a modulator of cellular signaling pathways. Recent research has demonstrated its ability to influence the NF-κB pathway, which plays a crucial role in immune responses and inflammation. These insights open new avenues for the development of targeted therapies for conditions such as rheumatoid arthritis and other inflammatory diseases.

Despite these promising findings, challenges remain in the development of 3-(2-methoxyphenyl)oxiran-2-ylmethanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles and enhance the compound's pharmacological profile.

In conclusion, 3-(2-methoxyphenyl)oxiran-2-ylmethanol (CAS: 2167576-49-8) represents a compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and mechanistic understanding provide a solid foundation for further investigation. Continued research efforts will be essential to fully realize its therapeutic applications and address existing challenges.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.